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Compound of Interest

Ciprofloxacin-piperazinyl-N-
Compound Name:
sulfate-d8

Cat. No.: B12371741

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of Ciprofloxacin-piperazinyl-N-
sulfate-d8, a deuterated metabolite of the broad-spectrum fluoroquinolone antibiotic,
Ciprofloxacin. While a specific CAS number for this deuterated sulfate metabolite is not readily
available, this guide focuses on the technical details of its non-deuterated counterpart,
Ciprofloxacin-piperazinyl-N-sulfate, and the deuterated parent compound, Ciprofloxacin-d8.
This information is crucial for researchers involved in pharmacokinetic studies, drug
metabolism research, and the development of analytical methods for Ciprofloxacin and its
metabolites.

Ciprofloxacin undergoes metabolism in the liver, where the piperazinyl group is modified to
form several metabolites, including the N-sulfate conjugate. The deuterated form,
Ciprofloxacin-d8, is commonly used as an internal standard in quantitative analysis due to its
similar chemical and physical properties to the parent drug, allowing for accurate and precise
measurements in complex biological matrices.

Compound Data

Quantitative data for Ciprofloxacin-piperazinyl-N-sulfate and Ciprofloxacin-d8 are summarized
in the table below for easy comparison.
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Ciprofloxacin-piperazinyl-

Parameter Ciprofloxacin-d8
N-sulfate

CAS Number 105093-21-8 1130050-35-9

Molecular Formula C17H18FN306S C17H10DsFN30s3

Molecular Weight 411.4 g/mol 339.39 g/mol

Sulfociprofloxacin, 4- )
Synonyms ) ] Bay q 3939-d8, Cipro-d8
Sulfociprofloxacin

Purity Typically >98% Typically >95% (HPLC)

Storage Temperature -20°C -20°C

Metabolic Pathway of Ciprofloxacin

Ciprofloxacin is partially metabolized in the liver, with modifications of the piperazinyl group
leading to the formation of at least four major metabolites: desethyleneciprofloxacin,
sulfociprofloxacin (Ciprofloxacin-piperazinyl-N-sulfate), oxociprofloxacin, and N-
acetylciprofloxacin.[1] These metabolites generally possess less microbiological activity than
the parent compound.[1]
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Metabolic Pathway of Ciprofloxacin

Ciprofloxacin
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Bioanalytical Workflow for Ciprofloxacin Metabolite Quantification
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Analyte and Internal Standard Relationship

Ciprofloxacin & Ciprofloxacin-d8
Metabolites (Internal Standard)

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371741#ciprofloxacin-piperazinyl-n-sulfate-d8-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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